N-cycloheptyl-2-(pyridin-4-yl)quinoline-4-carboxamide

• Molecular Formula: C22H23N3O
• Molecular Weight: 345.4 g/mol
• IUPAC Name: N-cycloheptyl-2-pyridin-4-ylquinoline-4-carboxamide
• InChI: InChI=1S/C22H23N3O/c26-22(24-17-7-3-1-2-4-8-17)19-15-21(16-11-13-23-14-12-16)25-20-10-6-5-9-18(19)20/h5-6,9-15,17H,1-4,7-8H2,(H,24,26)
• InChI Key: QWPUTTSAOUKDGX-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=NC=C4

Description

N-cycloheptyl-2-(pyridin-4-yl)quinoline-4-carboxamide is a synthetic organic compound with the molecular formula C22H23N3O. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities and applications in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cycloheptyl-2-(pyridin-4-yl)quinoline-4-carboxamide typically involves a multi-step process. One common method is the Pfitzinger reaction, which is a multi-component reaction involving isatins, ammonium acetate, triethyl orthoacetate, and 4-hydroxycoumarin or 4-hydroxy-6-methyl-2H-pyran-2-one . This reaction proceeds through a series of steps including iminoacetylation, isatin-ring-opening, and rearranged cyclization .

Industrial Production Methods

the principles of multi-component reactions and the use of readily available starting materials suggest that scalable synthesis could be achieved through optimization of reaction conditions and purification processes .

Chemical Reactions Analysis

Types of Reactions

N-cycloheptyl-2-(pyridin-4-yl)quinoline-4-carboxamide can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form quinoline N-oxides.

Reduction: Reduction reactions can convert the quinoline ring to tetrahydroquinoline derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the quinoline ring, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles (e.g., amines, thiols) are commonly employed.

Major Products Formed

The major products formed from these reactions include quinoline N-oxides, tetrahydroquinoline derivatives, and various substituted quinoline derivatives .

Scientific Research Applications

N-cycloheptyl-2-(pyridin-4-yl)quinoline-4-carboxamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Medicine: Quinoline derivatives, including this compound, are investigated for their potential therapeutic properties, such as anti-inflammatory, anti-malarial, and anti-cancer activities.

Industry: It can be used in the development of new materials and as a precursor for the synthesis of functionalized polymers.

Mechanism of Action

The mechanism of action of N-cycloheptyl-2-(pyridin-4-yl)quinoline-4-carboxamide involves its interaction with specific molecular targets. One known target is the translation elongation factor 2 (PfEF2), which is involved in protein synthesis . By inhibiting this factor, the compound can disrupt the translation process, leading to its biological effects .

Comparison with Similar Compounds

Similar Compounds

N-cycloheptyl-2-(pyridin-3-yl)quinoline-4-carboxamide: This compound has a similar structure but with a pyridin-3-yl group instead of pyridin-4-yl.

Quinoline-4-carboxamide derivatives: These compounds share the quinoline-4-carboxamide core but differ in their substituents, leading to variations in their biological activities.

Uniqueness

N-cycloheptyl-2-(pyridin-4-yl)quinoline-4-carboxamide is unique due to its specific substitution pattern, which can influence its binding affinity and selectivity for molecular targets. This uniqueness makes it a valuable compound for studying structure-activity relationships and developing new therapeutic agents .